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Compound of Interest

Compound Name: 4-Methyl-2-pentene

Cat. No.: B213027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling for 4-Methyl-2-pentene. The information herein is

compiled from publicly available safety data sheets and chemical databases. It is intended to

provide researchers, scientists, and drug development professionals with the necessary

information for the safe handling, storage, and use of this chemical.

GHS Classification Summary
4-Methyl-2-pentene is classified as a hazardous chemical under the GHS. The primary

hazards are associated with its flammability and potential health effects upon contact or

inhalation. The GHS classification is summarized in the table below.
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

GHS Pictograms:

Flame Health Hazard Exclamation Mark

Signal Word: Danger

Precautionary Statements
The following precautionary statements are recommended for handling 4-Methyl-2-pentene:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b213027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Precautionary Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[1]

P233
Keep container tightly closed.

[1]

P240
Ground and bond container

and receiving equipment.[1]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[1]

P242 Use non-sparking tools.[1]

P243
Take action to prevent static

discharges.[1]

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.[2]

P331 Do NOT induce vomiting.[2]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[1]
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P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.[2]

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P370+P378

In case of fire: Use dry

chemical, carbon dioxide,

water spray or alcohol-

resistant foam to extinguish.

Storage P403+P235
Store in a well-ventilated

place. Keep cool.[2]

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3]

Physical and Chemical Properties
The following table summarizes key physical and chemical properties of 4-Methyl-2-pentene.
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Property Value

Molecular Formula C₆H₁₂

Molecular Weight 84.16 g/mol

Appearance Colorless liquid

Boiling Point 57-58 °C

Flash Point -28 to -32 °C

Specific Gravity ~0.67

Solubility in Water Insoluble

Experimental Protocols for GHS Classification
The GHS classification of a chemical is determined through a series of standardized

experimental protocols. The following sections describe the methodologies, based on OECD

Test Guidelines, that would be used to determine the hazards of a substance like 4-Methyl-2-
pentene.

Flammable Liquids (OECD TG 115)
The classification of a liquid as flammable is based on its flash point and initial boiling point.

Flash Point Determination: The flash point is the lowest temperature at which a liquid gives

off sufficient vapor to form an ignitable mixture with air. It is typically determined using a

closed-cup apparatus (e.g., Pensky-Martens or Abel). The liquid is heated at a slow, constant

rate, and an ignition source is periodically introduced into the vapor space. The temperature

at which a flash is observed is recorded as the flash point.

Initial Boiling Point Determination: The initial boiling point is the temperature at which the first

bubble of vapor appears from the liquid as it is heated under standard pressure. This is

determined using distillation apparatus according to methods such as OECD TG 103.

For 4-Methyl-2-pentene, with a flash point below 23°C and an initial boiling point above 35°C,

it falls into Category 2 for flammable liquids.
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Acute Toxicity (OECD TG 401, 402, 403)
Acute toxicity testing determines the adverse effects occurring within a short time of

administration of a single dose of a substance.

Oral Toxicity (OECD TG 401): This test involves the administration of the substance by

gavage to fasted animals (typically rats) in graduated doses. The animals are observed for

up to 14 days for signs of toxicity and mortality. The LD50 (the dose causing death in 50% of

the animals) is then calculated.

Dermal Toxicity (OECD TG 402): The substance is applied to the shaved skin of animals

(typically rats or rabbits) for 24 hours. The animals are observed for signs of toxicity and

mortality over 14 days to determine the dermal LD50.

Inhalation Toxicity (OECD TG 403): Animals (typically rats) are exposed to the substance as

a vapor, mist, or dust in an inhalation chamber for a defined period (usually 4 hours).

Observations for toxicity and mortality are made over 14 days to determine the LC50 (the

concentration causing death in 50% of the animals).

While specific LD50/LC50 data for 4-Methyl-2-pentene are not readily available, its

classification as Category 4 for dermal and inhalation toxicity indicates that it is harmful through

these routes of exposure.

Skin and Eye Irritation (OECD TG 404, 405)
These tests evaluate the potential of a substance to cause reversible or irreversible damage to

the skin and eyes.

Skin Irritation/Corrosion (OECD TG 404): A small amount of the substance is applied to a

patch of shaved skin on an animal (typically a rabbit). The area is observed for signs of

erythema (redness) and edema (swelling) at specified intervals over a period of up to 14

days. The severity of the reactions is scored to determine the irritation potential. The

classification of 4-Methyl-2-pentene as Category 2 indicates it causes skin irritation.

Eye Irritation/Corrosion (OECD TG 405): A small amount of the substance is instilled into the

conjunctival sac of one eye of an animal (typically a rabbit), with the other eye serving as a

control. The eyes are examined for corneal opacity, iritis, and conjunctival redness and
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chemosis (swelling) at specific intervals. The scores for these effects are used to classify the

substance. The classification as Category 2A indicates that 4-Methyl-2-pentene causes

serious eye irritation.

Aspiration Hazard (Based on GHS criteria)
Aspiration is the entry of a liquid or solid chemical directly through the oral or nasal cavity, or

indirectly from vomiting, into the trachea and lower respiratory system.

The classification for aspiration hazard is primarily based on human evidence and the

physicochemical properties of the substance, particularly its kinematic viscosity. For

hydrocarbons like 4-Methyl-2-pentene, a kinematic viscosity of ≤ 20.5 mm²/s at 40°C is a key

criterion for classification in Category 1. This indicates that the substance may be fatal if

swallowed and enters the airways.

Specific Target Organ Toxicity – Single Exposure (STOT-
SE) (OECD TG 407)
This hazard class covers specific, non-lethal target organ toxicity arising from a single exposure

to a substance.

The determination of STOT-SE involves the evaluation of all available data, including human

case reports and animal studies. In animal studies, such as a 28-day repeated dose study

(OECD TG 407), evidence of significant functional or morphological changes in a specific organ

system that are not secondary to other toxic effects would lead to classification. The

classification of 4-Methyl-2-pentene in Category 3 for respiratory tract irritation is based on

evidence that a single exposure can cause transient irritation of the respiratory system.

Toxicity and Ecotoxicity Data
Quantitative toxicity and ecotoxicity data for 4-Methyl-2-pentene are limited in publicly

available literature. The tables below reflect the available information.

Toxicological Data
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Endpoint Species Route Value Classification

Acute Oral

Toxicity

Data not

available
Oral No data available Not classified

Acute Dermal

Toxicity

Data not

available
Dermal No data available

Category 4

(Harmful in

contact with skin)

Acute Inhalation

Toxicity

Data not

available
Inhalation No data available

Category 4

(Harmful if

inhaled)

Skin Irritation Rabbit Dermal Irritant

Category 2

(Causes skin

irritation)

Eye Irritation Rabbit Ocular Severe irritant

Category 2A

(Causes serious

eye irritation)

Ecotoxicity Data
Endpoint Species Duration Value Classification

Acute toxicity to

fish

Data not

available
- No data available Not classified

Acute toxicity to

aquatic

invertebrates

Data not

available
- No data available Not classified

Toxicity to algae
Data not

available
- No data available Not classified

Due to its insolubility in water, 4-Methyl-2-pentene is not expected to pose a significant hazard

to the aquatic environment through dissolution. However, spills should be prevented from

entering waterways.

Visualized GHS Classification Workflow
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The following diagram illustrates the general workflow for classifying a chemical according to

the GHS.

Substance Identification
(4-Methyl-2-pentene)

Data Collection
(Physicochemical, Toxicological, Ecotoxicological)

Hazard Identification

Physical Hazards

Evaluate

Health Hazards

Evaluate

Environmental Hazards

Evaluate

Flammable Liquid
(Flash Point & Boiling Point)

Acute Toxicity
(Oral, Dermal, Inhalation) Skin/Eye Irritation Aspiration Hazard

(Viscosity)
STOT-SE

(Respiratory Irritation) Aquatic Toxicity

Classification
(Assign Hazard Class & Category)

Category 2

Flammable

Category 4

Acute Tox.

Category 2

Skin Irrit.

Category 2A

Eye Irrit.

Category 1

Aspiration

Category 3

STOT-SE

Not Classified

Aquatic

Hazard Communication
(Label Elements: Pictogram, Signal Word, H/P Statements)
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Click to download full resolution via product page

Caption: GHS classification workflow for a chemical substance.

Conclusion
4-Methyl-2-pentene is a highly flammable liquid that poses several health hazards, including

aspiration toxicity, skin and eye irritation, and respiratory tract irritation. It is crucial that all

personnel handling this substance are fully aware of its GHS classification and adhere to the

recommended precautionary statements to ensure a safe working environment. While specific

quantitative toxicity data is limited, the existing classifications warrant careful handling and the

use of appropriate personal protective equipment. Further research into the toxicological and

ecotoxicological properties of 4-Methyl-2-pentene would be beneficial for a more

comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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